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Compound of Interest

Compound Name: 8-Hydroxyoctanoic acid

Cat. No.: B156164 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling 8-Hydroxyoctanoic acid (CAS No:

764-89-6). The following procedural guidance is designed to ensure safe handling from receipt

to disposal.

Hazard Identification and Risk Assessment
8-Hydroxyoctanoic acid is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Some sources also indicate it causes severe skin burns and eye damage (H314)[3][4][5]

A thorough risk assessment is mandatory before beginning any experimental work.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling 8-Hydroxyoctanoic acid.
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Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.[6]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1][6]

Keep the container tightly sealed.[1][6]

Handling and Preparation of Solutions:
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All handling of solid 8-Hydroxyoctanoic acid should be conducted in a chemical fume hood

or a ventilated balance enclosure to minimize inhalation of dust.[1][6]

Wear the appropriate PPE as outlined in the table above.[1][2]

To prepare a solution, slowly add the solid to the solvent to avoid splashing.[6]

Wash hands thoroughly after handling.[1][2]

Spill Management:

Small Spills:

Alert personnel in the immediate area.[6]

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).[1][6]

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.[1][6]

Clean the spill area with a suitable solvent, followed by soap and water.[6]

Large Spills:

Evacuate the area immediately.[6]

Alert your institution's Environmental Health and Safety (EHS) department or emergency

response team.[6]

Restrict access to the area.[6]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2][6]
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Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation

develops.[1][2][6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[1][2][6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1][2][6]

Disposal Plan:

All waste containing 8-Hydroxyoctanoic acid, including contaminated labware and

absorbent materials, must be disposed of as hazardous chemical waste.[1][6]

Collect waste in a clearly labeled, sealed, and appropriate waste container.[6]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific procedures.[1][6]

Workflow for Safe Handling of 8-Hydroxyoctanoic
Acid
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Workflow for Safe Handling of 8-Hydroxyoctanoic Acid
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Caption: Logical workflow for the safe handling of 8-Hydroxyoctanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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